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Compound of Interest

Compound Name:
1-Bromo-4-(chloromethyl)-2-

methylbenzene

Cat. No.: B169578 Get Quote

Disclaimer: Specific safety and toxicological data for 1-Bromo-4-(chloromethyl)-2-
methylbenzene is not readily available in public databases. This guide has been compiled by

extrapolating information from structurally similar compounds, particularly other substituted

benzylic halides. The chloromethyl group attached to the benzene ring suggests the compound

is likely a reactive alkylating agent and should be handled with extreme caution as a potential

corrosive, irritant, and lachrymator. All recommendations should be followed in the context of a

thorough, site-specific risk assessment.

Chemical Identification and Physical Properties
1-Bromo-4-(chloromethyl)-2-methylbenzene is an aromatic organic compound. Due to the

lack of specific data for this molecule, the physical properties of structurally related compounds

are provided below for estimation purposes.
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Property Value Source Compound

Molecular Formula C₈H₈BrCl -

Molecular Weight 223.51 g/mol -

Appearance
Likely a colorless to pale

yellow liquid or solid

4-Bromo-1-chloro-2-

methylbenzene

Boiling Point Data not available -

Melting Point Data not available -

Solubility
Likely insoluble in water;

soluble in organic solvents

General property of similar

compounds

Hazard Identification
Based on analogous compounds containing a halomethyl-benzene moiety, 1-Bromo-4-
(chloromethyl)-2-methylbenzene is anticipated to be a hazardous substance. The primary

hazards are associated with its reactivity as a benzylic halide.

Anticipated GHS Hazard Classification:

Skin Corrosion/Irritation: Likely Category 1B or 2. Causes severe skin burns and irritation.[1]

Serious Eye Damage/Irritation: Likely Category 1. Causes serious eye damage.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Acute Toxicity: May be harmful if swallowed or inhaled.[3]

Hazard Statements (Anticipated):

H314: Causes severe skin burns and eye damage.[1]

H335: May cause respiratory irritation.[2]

H302/332: Harmful if swallowed or if inhaled.[3]
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Signal Word:Danger

Experimental Protocols & Handling
Handling of this compound requires stringent safety measures to prevent contact and

inhalation. All operations should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[4][5]

General Handling Protocol:

Preparation: Before handling, ensure a safety shower and eyewash station are readily

accessible.[5] Prepare all necessary equipment and reagents within a chemical fume hood.

[4]

Personal Protective Equipment (PPE): Wear all required PPE as detailed in Section 5.

Gloves must be inspected for integrity before use.

Dispensing: If the compound is a solid, carefully weigh it in the fume hood to avoid

generating dust. If it is a liquid, use a syringe or pipette for transfers. Avoid pouring, if

possible, to minimize splashing.

Reactions: Reactions involving this chemical may be exothermic.[4] Ensure the reaction

vessel is appropriately sized and consider external cooling.

Post-Handling: After use, decontaminate all equipment and work surfaces. Wash hands and

any potentially exposed skin thoroughly with soap and water.[3] Contaminated clothing

should be removed immediately and laundered separately before reuse.[1]

Storage:

Store in a tightly closed, suitable container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents, bases, and metals.

[6]

Do not store above eye level.[5]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The following equipment is mandatory when handling

1-Bromo-4-(chloromethyl)-2-methylbenzene.[7][8]

Eye and Face Protection: Chemical splash goggles conforming to NIOSH or EN 166

standards are required.[9] Due to the corrosive nature of the compound, a full-face shield

must be worn in addition to goggles, especially when handling larger quantities or when

there is a significant splash risk.[4][7]

Skin and Body Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always inspect

gloves before use and use proper removal technique to avoid skin contact.

Lab Coat/Apron: A chemical-resistant apron or lab coat must be worn.[8] For significant

splash hazards, impervious coveralls are recommended.

Respiratory Protection: All work should be performed in a chemical fume hood to minimize

inhalation exposure.[5] If engineering controls are not sufficient or for emergency situations,

a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid

gases should be used.
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Start: Handling
1-Bromo-4-(chloromethyl)-2-methylbenzene
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Caption: Personal Protective Equipment (PPE) Selection Workflow.
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First-Aid Measures
In case of exposure, seek immediate medical attention and show the safety data sheet of a

similar compound to the attending physician.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If not breathing, give artificial respiration.

Skin Contact: Immediately remove all contaminated clothing.[1] Flush skin with plenty of

soap and water for at least 15 minutes.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting.[1] Wash out the mouth with water. Never give anything

by mouth to an unconscious person.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Combustion may produce toxic and corrosive gases, including hydrogen

bromide, hydrogen chloride, and carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures: For any spill, evacuate personnel from the area and ensure

adequate ventilation. Remove all sources of ignition.

Minor Spills: Absorb with inert material (e.g., sand, vermiculite) and place in a suitable,

sealed container for disposal.[3]
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Major Spills: Alert emergency responders.[3] Contain the spill to prevent entry into drains or

waterways. Clean-up should only be performed by trained personnel wearing appropriate

PPE.

Spill Detected

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

Wear appropriate PPE
(Goggles, Gloves, Lab Coat)

Cover with inert absorbent
(e.g., sand, vermiculite)

Collect into a sealed
hazardous waste container

Decontaminate area

Spill Managed

Evacuate immediate area

Alert Emergency
Services (e.g., EHS)

Secure area and
prevent entry

Await trained
response team
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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